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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)ethanone-d7

Cat. No.: B12387643

An In-depth Technical Guide to the Physical Properties of 1-(4-Chlorophenyl)ethanone-d7
For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the known physical
properties of 1-(4-Chlorophenyl)ethanone, which serves as a close analogue for its deuterated
counterpart, 1-(4-Chlorophenyl)ethanone-d7. Due to the limited availability of specific
experimental data for the d7 isotopologue, this document leverages data from the non-
deuterated compound, providing a robust baseline for research and development activities. The
guide includes a detailed summary of physical constants, standardized experimental protocols
for property determination, and a logical workflow for the physical characterization of such
compounds.

Introduction

1-(4-Chlorophenyl)ethanone is a chemical intermediate used in the synthesis of various
pharmaceutical compounds. Its deuterated analogue, 1-(4-Chlorophenyl)ethanone-d7, is of
significant interest in drug development, particularly in pharmacokinetic and metabolic studies
where isotopic labeling can be used to trace the fate of a molecule in vivo. The physical
properties of a compound are critical in determining its handling, formulation, and behavior in
biological systems. This guide synthesizes the available data for the non-deuterated form as a
reliable proxy for the d7 variant, as the substitution of hydrogen with deuterium typically results
in only minor changes to physical properties such as melting point, boiling point, and density.
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Physical Properties Data

The physical properties of 1-(4-Chlorophenyl)ethanone are well-documented and are

summarized in the table below. These values are expected to be very close to those for 1-(4-

Chlorophenyl)ethanone-d7.

Physical Property

Value

Notes

Molecular Formula

CsH7CIO

For 1-(4-

Chlorophenyl)ethanone

) For 1-(4-
Molecular Weight 154.59 g/mol [1][2]
Chlorophenyl)ethanone
The temperature at which the
Melting Point 18 - 20 °CJ3] solid form of a substance
changes to a liquid state.
The temperature at which the
N ) vapor pressure of a liquid
Boiling Point 232 - 237.7 °C[1][4][5]
equals the pressure
surrounding the liquid.
, 1.1922 - 1.2 g/cm3 at 20 °C[1] Mass of a unit volume of a
Density
[4] substance.
Insoluble in water; soluble in The ability of a solid, liquid, or
Solubility chloroform, miscible with gaseous chemical substance

diethyl ether and ethanol.[4]

to dissolve in a solvent.

Vapor Pressure

0.04 mmHg at 25 °C[3]

The pressure exerted by a
vapor in thermodynamic
equilibrium with its condensed

phases.

Refractive Index

1.5549]5]

A dimensionless number that
describes how fast light travels

through the material.

Experimental Protocols
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Accurate determination of physical properties is fundamental to chemical characterization. The
following are generalized protocols for key physical property measurements.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. A
sharp melting point range typically indicates a high degree of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small amount of the finely powdered dry sample is packed into a capillary tube to a height
of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer.

o The sample is heated at a steady rate of approximately 10-20 °C per minute initially.

o When the temperature is about 15-20 °C below the expected melting point, the heating rate
is reduced to 1-2 °C per minute.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire sample has turned into a clear liquid is recorded as the
end of the melting range.

Boiling Point Determination (Microscale Method)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.

Apparatus:

Thiele tube or a small test tube with a side arm

Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

o A small volume (a few milliliters) of the liquid is placed in a small test tube.

» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
e The test tube is attached to a thermometer and immersed in a heating bath (Thiele tube).

e The apparatus is heated gently until a rapid and continuous stream of bubbles emerges from
the open end of the inverted capillary tube.

e The heat source is removed, and the liquid is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Solubility Determination

Solubility tests are used to determine the appropriate solvent for a compound and can provide
insights into its polarity and functional groups.

Apparatus:

e Small test tubes
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e Vortex mixer or stirring rods

o Graduated cylinders or pipettes

Procedure:

Approximately 0.1 g of the solid (or 0.2 mL of a liquid) is placed into a test tube.

3 mL of the solvent (e.g., water, ethanol, diethyl ether, chloroform) is added in portions.

The mixture is agitated vigorously after each addition.

The compound is classified as soluble if it dissolves completely. Observations such as color
change or gas evolution are also noted.

Logical Workflow for Physical Characterization

The following diagram illustrates a typical workflow for the physical characterization of a new
chemical entity, such as 1-(4-Chlorophenyl)ethanone-d7.
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Workflow for Physical Characterization of a Chemical Compound
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Caption: A flowchart illustrating the standard workflow for the physical characterization of a
chemical compound.

Conclusion

This technical guide provides essential information on the physical properties of 1-(4-
Chlorophenyl)ethanone, which serves as a reliable reference for the deuterated analogue, 1-(4-
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Chlorophenyl)ethanone-d7. The provided experimental protocols offer a standardized
approach for the in-house determination of these properties, ensuring data consistency and
reliability. For researchers and drug development professionals, this information is crucial for
the effective handling, formulation, and study of this important isotopically labeled compound. It
iIs recommended that key physical properties be experimentally verified for any new batch of
material to ensure quality and consistency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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